Cas no 476443-52-4 (2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one)

• Product Name: 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one
• CAS No: 476443-52-4
• MF: C₉H₈N₄O₃
• MW: 220.1848
• MDL: MFCD30471463
• CID: 2951825
• Update Time: 2025-06-07

2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-氨基-8-甲基-6-硝基-4(1H)喹唑啉酮
• 4(1H)-Quinazolinone, 2-amino-8-methyl-6-nitro-
• 2-AMINO-8-METHYL-6-NITRO-4(1H)-QUINAZOLINONE
• 2-Amino-8-methyl-6-nitroquinazolin-4(1H)-one
• 2-amino-8-methyl-6-nitro-3H-quinazolin-4-one
• F15781
• 4(1H)-Quinazolinone,2-amino-8-methyl-6-nitro-
• 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one

• MDL： MFCD30471463
• Inchi： 1S/C9H8N4O3/c1-4-2-5(13(15)16)3-6-7(4)11-9(10)12-8(6)14/h2-3H,1H3,(H3,10,11,12,14)
• InChI Key： HDSKFJMSGVKOTG-UHFFFAOYSA-N
• SMILES： O=C1C2C([H])=C(C([H])=C(C([H])([H])[H])C=2N=C(N([H])[H])N1[H])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 362
• XLogP3: 0.3
• Topological Polar Surface Area: 113

Additional information on 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one

Introduction to 2-Amino-8-Methyl-6-Nitro-1,4-Dihydroquinazolin-4-One (CAS No. 476443-52-4)

2-Amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one (CAS No. 476443-52-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline family, which is known for its diverse biological activities, including antitumor, antibacterial, and antiviral properties. The unique structural features of 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one consists of a quinazoline core with specific functional groups that contribute to its pharmacological activities. The presence of an amino group at position 2, a methyl group at position 8, and a nitro group at position 6 are crucial for its biological interactions. These functional groups can participate in hydrogen bonding, π-stacking interactions, and other non-covalent interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against several cancer cell lines. The researchers found that 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one selectively inhibits the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent.

In addition to its antitumor properties, 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one has shown promising antibacterial activity against both Gram-positive and Gram-negative bacteria. A study conducted by a team of researchers from the University of California demonstrated that this compound effectively inhibits the growth of multidrug-resistant bacterial strains. The mechanism of action involves the disruption of bacterial cell wall synthesis and membrane integrity, making it a potential lead compound for the development of new antibiotics.

The pharmacokinetic properties of 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic parameters. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily in the liver through Phase I and Phase II metabolic pathways, resulting in several metabolites that are excreted via urine and feces.

Toxicity studies have indicated that 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one has a relatively low toxicity profile at therapeutic doses. Acute toxicity studies in rodents did not show any significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects. These findings suggest that this compound is safe for further clinical evaluation.

The potential applications of 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one extend beyond cancer and bacterial infections. Recent research has explored its activity against viral pathogens as well. A study published in Antiviral Research reported that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza virus and hepatitis C virus (HCV). The mechanism involves inhibition of viral replication through interference with key viral enzymes and cellular processes.

In conclusion, 2-amino-8-methyl-6-nitro-1,4-dihydroquinazolin-4-one (CAS No. 476443-52-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer, bacterial infections, and viral diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.